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Compound of Interest

Compound Name: 5-trans U-46619

Cat. No.: B1233436 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation and storage of 5-trans
U-46619 solutions to ensure optimal stability and performance in research applications.

Introduction
5-trans U-46619 is a stable analog of the endoperoxide prostaglandin H2 and a potent

thromboxane A2 (TP) receptor agonist.[1] It is widely used in research to study platelet

aggregation, vascular smooth muscle contraction, and various signaling pathways.[1][2] Proper

preparation and storage of 5-trans U-46619 solutions are critical for obtaining reliable and

reproducible experimental results.
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Solvent Solubility

Dimethylformamide (DMF) 100 mg/mL[1]

Dimethyl sulfoxide (DMSO) 100 mg/mL[1][2]

Ethanol 100 mg/mL[1][2]

PBS (pH 7.2) 1 mg/mL[1] to 2 mg/mL[2][3]

Methyl Acetate Supplied as a 10 mg/mL solution[1]

Table 2: Stability and Storage of 5-trans U-46619
Form

Storage
Temperature

Stability Notes

Neat Oil -20°C ≥ 2 years[1]
Keep tightly sealed in

a dry environment.[4]

Solution in Methyl

Acetate
-20°C ≥ 1 year[3]

Commercially

available formulation.

[1][4]

Stock solution in

organic solvents (e.g.,

DMSO, Ethanol)

-20°C
Can be stored for

several months.[2]

For longer-term

storage (-80°C), can

be used within 6

months.[5][6]

Aqueous Solution

(e.g., in PBS)
2-8°C

Not recommended for

more than one day.[3]

Prepare fresh for each

experiment.

Experimental Protocols
Protocol 1: Preparation of Stock Solutions in Organic
Solvents
This protocol describes the preparation of a concentrated stock solution of 5-trans U-46619 in

an organic solvent.
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5-trans U-46619 (neat oil or solid)

Anhydrous Dimethyl sulfoxide (DMSO) or Ethanol

Sterile, amber glass vials or polypropylene tubes

Calibrated micropipettes

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Equilibrate the vial containing 5-trans U-46619 to room temperature before opening to

prevent moisture condensation.

Weigh the required amount of 5-trans U-46619 in a sterile vial.

Add the appropriate volume of anhydrous DMSO or ethanol to achieve the desired

concentration (e.g., 10 mg/mL).

Cap the vial tightly and vortex thoroughly until the compound is completely dissolved.

For higher concentrations or if dissolution is slow, sonicate the solution in an ultrasonic bath

for a few minutes.[2][5][6]

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C in tightly sealed amber vials.

Protocol 2: Preparation of Aqueous Working Solutions
This protocol describes the dilution of the organic stock solution into an aqueous buffer for

immediate use in experiments.

Materials:
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5-trans U-46619 stock solution (from Protocol 1)

Phosphate-buffered saline (PBS, pH 7.2) or other desired aqueous buffer

Sterile conical tubes or microcentrifuge tubes

Calibrated micropipettes

Procedure:

Thaw a single aliquot of the 5-trans U-46619 organic stock solution at room temperature.

Calculate the volume of the stock solution required to achieve the desired final concentration

in the aqueous buffer.

Add the required volume of the aqueous buffer to a sterile tube.

While gently vortexing the buffer, add the calculated volume of the 5-trans U-46619 stock

solution dropwise to ensure proper mixing and prevent precipitation.

Use the freshly prepared aqueous working solution immediately. Do not store aqueous

solutions for more than one day.[3]
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Caption: Signaling pathway of 5-trans U-46619.
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Stock Solution Preparation

Working Solution Preparation

Start: 5-trans U-46619 (Neat)
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Caption: Workflow for preparing 5-trans U-46619 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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